
Application Note: Quantification of 1,2-Dioleoyl-
3-linoleoyl-rac-glycerol in Oils

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
1,2-Dioleoyl-3-linoleoyl-rac-

glycerol

Cat. No.: B10782665 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
1,2-Dioleoyl-3-linoleoyl-rac-glycerol (OLL) is a specific triacylglycerol (TAG) isomer found in

a variety of vegetable oils, including olive, sesame, and pumpkin seed oils.[1][2][3][4] The

composition of TAGs, including the specific positional distribution of fatty acids on the glycerol

backbone, significantly influences the physical, chemical, and nutritional properties of oils.

Accurate quantification of individual TAG isomers like OLL is crucial for quality control,

authenticity assessment, and understanding the nutritional value of edible oils. This application

note provides a detailed protocol for the quantification of OLL in various oils using High-

Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS).

Data Presentation: Quantitative Data Summary
The concentration of 1,2-Dioleoyl-3-linoleoyl-rac-glycerol can vary significantly among

different types of oils, reflecting their unique fatty acid compositions. The following table

summarizes the reported concentrations of OLL in several common vegetable oils.
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Oil Type
1,2-Dioleoyl-3-linoleoyl-
rac-glycerol (OLL) Content
(%)

Reference

High-Oleic Rapeseed Oil 7.56 [5]

Pumpkin Seed Oil

Present in significant amounts

(often grouped with other

major TAGs like LLL and OOO)

[6]

Sesame Oil A major triglyceride component [7]

Olive Oil
A common triacylglycerol

component

Sunflower Oil

Present, with varying

concentrations depending on

the sunflower breed (e.g.,

high-oleic vs. high-linoleic)

[8][9]

Note: The exact percentage of OLL can vary depending on the specific cultivar, growing

conditions, and processing methods of the oil.

Experimental Protocols
This section details a comprehensive protocol for the quantification of 1,2-Dioleoyl-3-linoleoyl-
rac-glycerol in oil samples using HPLC-MS.

Materials and Reagents
Solvents: Acetonitrile (LC-MS grade), Isopropanol (LC-MS grade), Methylene Chloride (LC-

MS grade), n-Hexane (HPLC grade)

Standards: 1,2-Dioleoyl-3-linoleoyl-rac-glycerol (analytical standard)

Sample Preparation: 0.2 µm PTFE syringe filters

Instrumentation
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HPLC System: A high-performance liquid chromatography system equipped with a binary

pump, autosampler, and column oven.

Mass Spectrometer: A mass spectrometer with an Atmospheric Pressure Chemical Ionization

(APCI) or Electrospray Ionization (ESI) source.

Sample Preparation
Accurately weigh approximately 200 mg of the oil sample into a 10-mL volumetric flask.

Dissolve the oil in a suitable solvent mixture, such as acetonitrile and methylene chloride

(60:40 v/v), and dilute to the mark.[7]

Vortex the solution to ensure complete dissolution.

Filter the sample solution through a 0.2 µm PTFE syringe filter into an autosampler vial.

HPLC Method
Column: A C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is

commonly used for TAG analysis.

Mobile Phase: A gradient of acetonitrile and methylene chloride (e.g., starting with 60:40

acetonitrile:methylene chloride).[7]

Flow Rate: 1.0 mL/min

Column Temperature: 30 °C

Injection Volume: 10 µL

Mass Spectrometry Method
Ionization Source: APCI or ESI in positive ion mode.

Scan Mode: Full scan mode to identify the [M+NH4]+ or [M+Na]+ adducts of OLL. For

targeted quantification, Single Ion Monitoring (SIM) or Multiple Reaction Monitoring (MRM)

can be used.
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Nebulizer Gas: Nitrogen

Source Temperature: Optimized for the specific instrument, typically in the range of 350-450

°C.

Quantification
A calibration curve should be prepared using a certified reference standard of 1,2-Dioleoyl-3-
linoleoyl-rac-glycerol. The concentration of OLL in the oil samples is determined by

comparing the peak area of the analyte with the calibration curve.
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Experimental Workflow for OLL Quantification
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Caption: Workflow for OLL quantification.
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Analytical Logic

Logical Relationships in OLL Analysis
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Caption: Logical flow of OLL analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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